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Compound of Interest

Compound Name: Basic red 22

CAS No.: 23354-43-0

Cat. No.: B12769253

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for the application of

Basic Red 22, a cationic monoazo dye, in high-temperature dyeing processes, primarily for

acrylic and modified synthetic fibers.

Application Notes
Introduction to Basic Red 22
Basic Red 22 (C.I. 11055) is a cationic dye known for its vibrant, bluish-red shades and good

colorfastness, making it highly suitable for dyeing acrylic fibers.[1][2] Its cationic nature allows it

to form strong ionic bonds with the anionic functional groups present in acrylic and other

modified fibers, a process often described as an ion-exchange mechanism.[3][4] The dye is

typically applied in a high-temperature exhaust process, which facilitates dye penetration and

fixation within the fiber structure, ensuring excellent color yield and durability.[2][3] The color of

Basic Red 22 is stable at high temperatures, showing no change in shade at 120°C.[2]
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The properties of Basic Red 22 are critical for designing effective dyeing protocols. Key

quantitative data are summarized in the tables below.

Table 1: Physicochemical Properties of Basic Red 22

Property Value Reference

C.I. Name Basic Red 22, 11055 [2][5]

CAS Number 12221-52-2 [1][2][5]

Molecular Formula C₁₄H₂₁ClN₆ [2][5]

Appearance Dull red to shallow red powder [1][2][5]

Ionic Nature Cationic [4]

Water Solubility
20 g/L (Temperature has

minimal effect)
[2]

Compatibility Value 5 [2]

Saturation Factor (f) 0.38 [2]

Table 2: Colorfastness Properties of Basic Red 22 on Acrylic Fiber

Fastness Test ISO Standard AATCC Standard Reference

Lightfastness 7 8 [2]

Perspiration
Fading: 4-5, Staining:

5
5 [2]

Ironing Fading: 5, Staining: 5 5 [2]

Soaping
Fading: 4-5, Staining:

5
- [2]

High-Temperature Dyeing Mechanism
The dyeing of acrylic fibers with Basic Red 22 occurs above the fiber's glass transition

temperature (Tg), where the polymer chains become more mobile, allowing the dye molecules
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to diffuse into the fiber matrix.[3][4] The process is governed by several critical parameters:

Temperature: A controlled, slow increase in temperature (e.g., 0.25–0.5 °C/min) is crucial for

achieving level (even) dyeing, as the dye uptake can be very rapid.[4]

pH: An acidic pH, typically between 3.5 and 6.0, is optimal for the stability of the dye and

facilitates the dyeing process.[3] Acetic acid is commonly used for pH control.[6][7]

Auxiliaries:

Retarders: Cationic retarders compete with the dye for anionic sites on the fiber, slowing

down the initial dye uptake and promoting levelness.[4][8]

Electrolytes: Salts like Glauber's salt (Na₂SO₄) can be used to control the dye migration

rate, especially for dyes with high affinity.[8]

Leveling Agents: These agents assist in achieving a uniform distribution of the dye

throughout the material.[5]

Figure 1: Dye-Fiber Interaction Mechanism
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Caption: Figure 1: Dye-Fiber Interaction Mechanism
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Protocol for High-Temperature Exhaust Dyeing of
Acrylic Fabric
This protocol details a standard laboratory procedure for dyeing acrylic fabric with Basic Red
22 using a high-temperature dyeing machine.

1.1 Materials and Equipment

Fabric: Pre-scoured acrylic fabric

Dye: Basic Red 22

Chemicals: Acetic acid, Sodium acetate (for buffering), Cationic retarder, Glauber's salt

(Sodium Sulfate), Non-ionic detergent

Equipment: Laboratory-scale high-temperature dyeing machine (e.g., IR dyer), pH meter,

analytical balance, volumetric flasks, pipettes, beakers, drying oven

1.2 Dyebath Preparation

Calculate the required amounts of dye and auxiliaries based on the weight of the fabric

(o.w.f). A typical recipe is as follows:

Basic Red 22: 1.0% o.w.f

Cationic Retarder: 1.0% o.w.f

Glauber's Salt: 5.0% o.w.f

Acetic Acid: to achieve pH 4.5-5.0

Liquor Ratio: 20:1

Prepare a stock solution of Basic Red 22 by pasting the required amount of dye powder with

a small amount of acetic acid, followed by the addition of hot water to dissolve it completely.

[6]

Fill the dyeing vessel with the calculated amount of water for the desired liquor ratio.
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Add the Glauber's salt and cationic retarder to the dyebath and ensure they are fully

dissolved.

Adjust the pH of the dyebath to 4.5-5.0 using acetic acid.[8]

Add the dissolved dye stock solution to the dyebath and mix thoroughly.

1.3 Dyeing Procedure

Introduce the acrylic fabric sample into the prepared dyebath at 40°C.

Run the machine for 10 minutes at 40°C to ensure even wetting and chemical distribution.

Raise the temperature from 40°C to 100°C at a controlled rate of 1°C/minute.

Hold the temperature at 100°C (the boil) for 45-60 minutes to allow for dye diffusion and

fixation.[4][6]

Cool the dyebath down to 60°C at a rate of 2°C/minute.

Drain the dyebath.

1.4 After-treatment (Rinsing and Soaping)

Rinse the dyed fabric thoroughly with cold water.

Perform a soaping wash in a fresh bath containing 1 g/L of non-ionic detergent at 60°C for 15

minutes to remove any unfixed surface dye.

Rinse the fabric again with warm water and then cold water until the rinse water is clear.

Squeeze the excess water from the fabric and dry it in an oven or air-dry.
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Figure 2: High-Temperature Dyeing Workflow
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Caption: Figure 2: High-Temperature Dyeing Workflow

Protocol for Evaluating Dyeing Performance
2.1 Measurement of Color Strength (K/S)

Calibrate a reflection spectrophotometer according to the manufacturer's instructions.
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Measure the reflectance (R) of the dyed fabric sample at its wavelength of maximum

absorption (λmax).

Calculate the color strength (K/S value) using the Kubelka-Munk equation:[9][10] K/S = (1 -

R)² / 2R Where R is the decimal fraction of the reflectance of the dyed sample.

2.2 Determination of Dye Exhaustion and Fixation

Exhaustion (%E): This measures the amount of dye that has moved from the dyebath onto

the fiber.

Prepare a calibration curve for Basic Red 22 using a UV-Vis spectrophotometer at its

λmax.

Measure the absorbance of the initial dyebath before dyeing (A₀).

Measure the absorbance of the residual dyebath after dyeing is complete (A₁).

Calculate the percent exhaustion using the formula:[9][11] %E = [(A₀ - A₁) / A₀] x 100

Fixation (%F): This measures the amount of dye that is chemically bound to the fiber after

washing.

Measure the absorbance of the soaping and all subsequent rinsing liquors combined (A₂).

Calculate the percent fixation using the formula: %F = [(A₀ - A₁ - A₂) / (A₀ - A₁)] x 100
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Figure 3: Key Parameters Influencing Dyeing Outcome
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Caption: Figure 3: Key Parameters Influencing Dyeing Outcome

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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